Cas no 2680871-87-6 (benzyl N-1-(cyanomethyl)-2,3-dihydro-1H-indol-6-ylcarbamate)

• Product Name: benzyl N-1-(cyanomethyl)-2,3-dihydro-1H-indol-6-ylcarbamate
• CAS No: 2680871-87-6
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• CID: 5636160
• PubChem ID: 165926134
• Update Time: 2025-11-01

benzyl N-1-(cyanomethyl)-2,3-dihydro-1H-indol-6-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28291712
• benzyl N-[1-(cyanomethyl)-2,3-dihydro-1H-indol-6-yl]carbamate
• 2680871-87-6
• benzyl N-1-(cyanomethyl)-2,3-dihydro-1H-indol-6-ylcarbamate

• Inchi： 1S/C18H17N3O2/c19-9-11-21-10-8-15-6-7-16(12-17(15)21)20-18(22)23-13-14-4-2-1-3-5-14/h1-7,12H,8,10-11,13H2,(H,20,22)
• InChI Key： QEAWRFWGKQZHNE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1C=CC2=C(C=1)N(CC#N)CC2)=O

Computed Properties

• Exact Mass: 307.132076794g/mol
• Monoisotopic Mass: 307.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.4Ų

Additional information on benzyl N-1-(cyanomethyl)-2,3-dihydro-1H-indol-6-ylcarbamate

Benzyl N-1-(Cyanomethyl)-2,3-Dihydro-1H-Indol-6-Ylcarbamate: A Comprehensive Overview

Benzyl N-1-(cyanomethyl)-2,3-dihydro-1H-indol-6-ylcarbamate, with the CAS number 2680871-87-6, is a highly specialized organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is notable for its unique structural features and its potential applications in drug development and related industries. In this article, we will delve into the properties, synthesis, applications, and recent advancements associated with this compound.

The molecular structure of benzyl N-1-(cyanomethyl)-2,3-dihydro-1H-indol-6-ylcarbamate is characterized by a benzyl group attached to a carbamate moiety, which is further connected to a 2,3-dihydroindole ring system. The presence of the cyanomethyl group introduces additional functional complexity, making this compound a versatile building block in organic synthesis. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

One of the most intriguing aspects of this compound is its ability to participate in various chemical transformations. Researchers have explored its reactivity under different conditions, revealing its potential as a precursor for the synthesis of complex heterocyclic compounds. For instance, the indole ring system can undergo cyclization reactions to form fused ring structures, which are often found in natural products and biologically active molecules. These findings underscore the importance of benzyl N-1-(cyanomethyl)-2,3-dihydro-1H-indol-6-ylcarbamate as a key intermediate in medicinal chemistry.

In terms of applications, this compound has been extensively studied for its potential in drug delivery systems. The carbamate group is known for its ability to form ester linkages with hydroxyl-containing biomolecules, making it an ideal candidate for designing targeted drug delivery vehicles. Recent advancements in nanotechnology have further expanded its utility, with researchers exploring its use in the development of biodegradable nanoparticles for controlled drug release.

Moreover, benzyl N-1-(cyanomethyl)-2,3-dihydro-1H-indol-6-ylcarbamate has shown promise in agricultural chemistry. Its ability to act as a precursor for agrochemicals has been demonstrated in several studies, where it was used to synthesize compounds with pest-repellent properties. These findings suggest that this compound could play a pivotal role in developing environmentally friendly pesticides and herbicides.

From a synthetic perspective, the preparation of benzyl N-1-(cyanomethyl)-2,3-dihydro-1H-indol-6-ylcarbamate involves a multi-step process that typically begins with the synthesis of the indole derivative. Recent optimizations in reaction conditions have significantly improved the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to accelerate reaction times while maintaining high product quality.

In conclusion, benzyl N-1-(cyanomethyl)-2,3-dihydro-1H-indol-6-y lcarbamate is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an indispensable tool in modern organic synthesis. As research continues to uncover new avenues for its utilization, this compound is poised to contribute significantly to advancements in pharmaceuticals, agriculture, and materials science.